Cas no 1903048-54-3 (N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide)

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide structure

1903048-54-3 structure

Product Name:N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide

CAS No:1903048-54-3

MF:C₁₃H₁₅N₃O₅S₂

MW:357.405300378799

CID:5881104

PubChem ID:167998159

Update Time:2024-01-11

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
- N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
- 1903048-54-3
- Inchi： 1S/C13H15N3O5S2/c17-11(8-2-6-23(20,21)7-8)14-3-4-16-12(18)10-9(1-5-22-10)15-13(16)19/h1,5,8,10H,2-4,6-7H2,(H,14,17)
- InChI Key： KECHRTPBOAFGFY-UHFFFAOYSA-N
- SMILES： S1(CCC(C(NCCN2C(N=C3C=CSC3C2=O)=O)=O)C1)(=O)=O

Computed Properties

Exact Mass: 357.04531293g/mol
Monoisotopic Mass: 357.04531293g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 722
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 147Å²

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6524-3794-2μmol	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	2μmol	$57.0	2023-09-08
Life Chemicals	F6524-3794-5μmol	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	5μmol	$63.0	2023-09-08
Life Chemicals	F6524-3794-10μmol	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	10μmol	$69.0	2023-09-08
Life Chemicals	F6524-3794-20μmol	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	20μmol	$79.0	2023-09-08
Life Chemicals	F6524-3794-1mg	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	1mg	$54.0	2023-09-08
Life Chemicals	F6524-3794-2mg	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	2mg	$59.0	2023-09-08
Life Chemicals	F6524-3794-3mg	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	3mg	$63.0	2023-09-08
Life Chemicals	F6524-3794-4mg	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	4mg	$66.0	2023-09-08
Life Chemicals	F6524-3794-5mg	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	5mg	$69.0	2023-09-08
Life Chemicals	F6524-3794-10mg	N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide	1903048-54-3	10mg	$79.0	2023-09-08